Cas no 1247354-45-5 (3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine)

• Product Name: 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine
• CAS No: 1247354-45-5
• MF: C₁₂H₁₂FN₃
• MW: 217.242185592651
• CID: 5167654
• Update Time: 2025-06-09

3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-4-(4-fluorophenyl)-1H-imidazol-5-amine
• 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine
• 1H-Imidazol-5-amine, 4-(4-fluorophenyl)-1-(2-propen-1-yl)-

• Inchi： 1S/C12H12FN3/c1-2-7-16-8-15-11(12(16)14)9-3-5-10(13)6-4-9/h2-6,8H,1,7,14H2
• InChI Key： MGDBSBPRWHIODC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(N)N(C=N1)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8

Additional information on 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine

Introduction to 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine (CAS No: 1247354-45-5)

3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative, with the chemical identifier CAS No: 1247354-45-5, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular framework, incorporating an imidazole ring and an allyl substituent alongside a fluoro phenyl group, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine encompasses several key functional groups that contribute to its reactivity and biological activity. The imidazole core is a well-documented motif in medicinal chemistry, frequently found in bioactive molecules such as antifungals, antivirals, and anticancer agents. The presence of the allyl group at the 3-position introduces potential sites for further derivatization, enabling the synthesis of analogs with tailored properties. Additionally, the 4-fluoro-phenyl moiety enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine and biological targets. Studies have highlighted its binding affinity to certain enzymes and receptors, suggesting potential therapeutic applications. For instance, preliminary docking studies indicate that this compound may interact with enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

The synthesis of 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine involves multi-step organic reactions, typically starting from commercially available precursors. The introduction of the fluoro substituent at the phenyl ring is particularly noteworthy, as fluorine atoms are frequently employed in drug molecules to improve pharmacokinetic profiles. Techniques such as nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions are commonly utilized in its preparation, showcasing the compound’s synthetic accessibility.

In vitro studies have begun to unravel the pharmacological profile of 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine, revealing interesting biological activities. Notably, it has demonstrated inhibitory effects on certain kinases, which are pivotal in cancer signaling pathways. The allyl group’s ability to participate in Michael additions or other nucleophilic reactions further expands its utility as a pharmacophore. These findings underscore the compound’s significance as a lead structure for developing novel therapeutic agents.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine enhances the binding affinity of drug candidates to their targets while also influencing their metabolic stability. In the case of 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine, the fluoro phenyl group likely contributes to its selectivity and efficacy by modulating electronic distributions within the molecule. This aspect has prompted researchers to explore its potential in targeting neurological disorders, where fluorinated compounds have shown promise.

As research progresses, the development of high-throughput screening (HTS) platforms has accelerated the identification of bioactive molecules like 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine. These platforms enable rapid testing of large libraries of compounds against various biological targets, streamlining the drug discovery process. The compound’s unique structural features make it an attractive candidate for inclusion in such screens, where it may uncover novel therapeutic opportunities.

The future prospects for 3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-ylamine are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced efficacy and reduced side effects. The compound’s versatility as a scaffold for drug design ensures its continued relevance in the evolving landscape of medicinal chemistry.

In conclusion,3-Allyl-5-(4-fluoro-phenyl)-3H-imidazol-4-yllamine (CAS No: 1247354-45-5) represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of functional groups positions it as a valuable tool for developing next-generation therapeutics. As our understanding of its biological activities expands, so too does its potential to address unmet medical needs across multiple disease areas.